Cas no 1780760-71-5 (tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate
• CAS No: 1780760-71-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD28612286
• CID: 4615320
• PubChem ID: 84784051
• Update Time: 2025-06-29

tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate
• (3-Hydroxy-1-methyl-cyclopentyl)-carbamic acid tert-butyl ester
• P20497
• SY322668
• 1780760-71-5
• 1-(Boc-amino)-3-hydroxy-1-methylcyclopentane
• tert-ButylN-(3-hydroxy-1-methylcyclopentyl)carbamate
• t-Butyl N-(3-hydroxy-1-methylcyclopentyl)carbamate
• SB23069
• tert-Butyl N-(3-hydroxy-1-methylcyclopentyl)carbamate
• MFCD28612286
• PS-17731
• CS-0058054
• 3-(Boc-amino)-3-methylcyclopentanol

• MDL： MFCD28612286
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12-11(4)6-5-8(13)7-11/h8,13H,5-7H2,1-4H3,(H,12,14)
• InChI Key： TZTWGKRXKFXYGQ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate

tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate (CAS No. 1780760-71-5): A Comprehensive Overview

tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate (CAS No. 1780760-71-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 3-hydroxy-1-methylcyclopentylamine, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features, including the tert-butyl carbamate protecting group and the hydroxyl-functionalized cyclopentane ring, make it an essential building block for the development of novel therapeutics.

The tert-butyl carbamate (Boc) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal under mild acidic conditions. This protecting group is particularly useful in the synthesis of peptides and other nitrogen-containing compounds, where it can prevent unwanted side reactions and ensure the selective formation of desired products. The presence of the 3-hydroxy-1-methylcyclopentane moiety adds further complexity and functionality to the molecule, making it suitable for a wide range of chemical transformations.

Recent research has highlighted the potential of tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate in the development of new drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain types of cancer cells. One notable example is its use in the synthesis of small molecules that selectively inhibit specific kinases involved in cancer progression. These kinases are crucial enzymes that regulate cell growth and division, and their inhibition can lead to the arrest or death of cancer cells.

In addition to its applications in cancer research, tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate has also been explored for its potential in neurodegenerative diseases. Research has demonstrated that certain derivatives of this compound can cross the blood-brain barrier and modulate key signaling pathways involved in neurodegeneration. For example, compounds derived from tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate have been shown to protect neurons from oxidative stress and promote neurogenesis, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate has also been leveraged in the development of new materials and polymers. Its hydroxyl group can be readily functionalized through reactions such as esterification or etherification, allowing for the creation of a wide range of functionalized polymers with tailored properties. These materials have found applications in areas such as drug delivery systems, where they can be used to encapsulate and release therapeutic agents in a controlled manner.

From a synthetic chemistry perspective, the preparation of tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate involves several well-established steps. The first step typically involves the formation of the 3-hydroxy-1-methylcyclopentane core through a sequence of reactions such as ring closure metathesis (RCM) or intramolecular Diels-Alder reactions. Once this core structure is obtained, it can be further functionalized by introducing an amine group through reductive amination or other methods. Finally, the tert-butyl carbamate protecting group is introduced via reaction with di-tert-butyl dicarbonate (Boc₂O).

The stability and reactivity of tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate make it an ideal candidate for high-throughput screening (HTS) campaigns in drug discovery. HTS involves testing large libraries of compounds against specific biological targets to identify lead molecules with desired activities. The ability to rapidly synthesize and screen derivatives of tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate allows researchers to quickly identify promising candidates for further optimization.

In conclusion, tert-butyl N-(3-hydroxy-1-methyl-cyclopentyl)carbamate (CAS No. 1780760-71-5) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic versatility make it an essential building block for the development of novel therapeutics and functional materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and improving human health.